Cas no 2287301-44-2 (2-(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)ethanamine;hydrochloride)

• Product Name: 2-(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)ethanamine;hydrochloride
• CAS No: 2287301-44-2
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 4787228
• Update Time: 2025-07-19

2-(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)ethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)ethanamine;hydrochloride

• Inchi： 1S/C8H15NO.ClH/c1-7-4-8(5-7,2-3-9)6-10-7;/h2-6,9H2,1H3;1H
• InChI Key： QECANSJTSHUBHL-UHFFFAOYSA-N
• SMILES： Cl.O1CC2(CCN)CC1(C)C2

Computed Properties

• Exact Mass: 177.0920418 g/mol
• Monoisotopic Mass: 177.0920418 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• Molecular Weight: 177.67

Additional information on 2-(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)ethanamine;hydrochloride

Comprehensive Overview of 2-(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)ethanamine hydrochloride (CAS No. 2287301-44-2)

The compound 2-(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)ethanamine hydrochloride (CAS No. 2287301-44-2) is a structurally unique bicyclic amine derivative that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework, featuring a 1-methyl-2-oxabicyclo[2.1.1]hexane core, offers distinct steric and electronic properties, making it a valuable scaffold for drug discovery and material science applications. Researchers are increasingly exploring its potential as a building block for novel therapeutics, particularly in the fields of neurology and metabolic disorders, where its amine hydrochloride functionality enhances solubility and bioavailability.

In recent years, the demand for specialized bicyclic compounds like 2-(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)ethanamine hydrochloride has surged, driven by advancements in synthetic methodologies and computational chemistry. This compound's oxabicyclo[2.1.1]hexane moiety is particularly noteworthy for its rigidity, which can improve target binding affinity in drug design. Additionally, its hydrochloride salt form ensures stability and ease of handling, addressing common challenges in compound formulation. These attributes align with current trends in precision medicine, where researchers seek structurally diverse molecules to overcome drug resistance and optimize pharmacokinetics.

The synthesis of CAS No. 2287301-44-2 involves multi-step organic transformations, often leveraging asymmetric catalysis to achieve high enantiopurity—a critical factor for chiral drug development. Analytical techniques such as NMR, HPLC, and mass spectrometry are employed to confirm its identity and purity, ensuring compliance with industry standards. As interest grows in small-molecule therapeutics, this compound's role in fragment-based drug discovery and proteolysis-targeting chimeras (PROTACs) has become a focal point. Its compatibility with click chemistry further expands its utility in bioconjugation and labeling applications.

From an industrial perspective, 2-(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)ethanamine hydrochloride exemplifies the shift toward sustainable and scalable synthetic routes. Green chemistry principles, such as solvent reduction and catalytic efficiency, are increasingly applied to its production. This aligns with global initiatives to minimize environmental impact while meeting the demand for high-value intermediates. Furthermore, its potential as a pharmacophore in CNS-targeted therapies has sparked collaborations between academia and biotech firms, underscoring its relevance in addressing unmet medical needs.

Looking ahead, the versatility of CAS No. 2287301-44-2 positions it as a key player in next-generation drug development. Its combination of structural novelty and functional adaptability resonates with emerging trends in AI-driven molecular design and high-throughput screening. By integrating computational predictions with experimental validation, researchers can unlock new applications for this compound, from enzyme modulation to material coatings. As the scientific community continues to explore its potential, 2-(1-Methyl-2-oxabicyclo[2.1.1]hexan-4-yl)ethanamine hydrochloride stands at the forefront of innovation in chemical and life sciences.